Cas no 299425-72-2 (1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride)

• Product Name: 1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride
• CAS No: 299425-72-2
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 3056486
• PubChem ID: 2829614
• Update Time: 2025-05-20

1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrophenyl)-1,4-diazepane, HCl
• SR-01000411295-1
• Cambridge id 5139342
• 1-(2-nitrophenyl)-1,4-diazepane Hydrochloride
• AKOS000423579
• 1-(2-nitrophenyl)-1,4-diazepane;hydrochloride
• SR-01000411295
• 299425-72-2
• 1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride

• Inchi： 1S/C11H15N3O2.ClH/c15-14(16)11-5-2-1-4-10(11)13-8-3-6-12-7-9-13;/h1-2,4-5,12H,3,6-9H2;1H
• InChI Key： MWALCTDTDPXCTI-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC=CC=1N1CCNCCC1)=O

Computed Properties

• Exact Mass: 257.0931045Da
• Monoisotopic Mass: 257.0931045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride

1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride: A Comprehensive Overview

The compound 1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride, identified by the CAS number 299425-72-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of diazepines, which are seven-membered rings containing two nitrogen atoms. The presence of the nitrophenyl group introduces unique electronic and structural properties, making it a subject of interest for researchers in drug discovery and materials science.

Recent studies have highlighted the importance of diazepine derivatives in the development of novel therapeutic agents. The 1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride structure has been found to exhibit promising activity in vitro, particularly in modulating cellular signaling pathways. This makes it a candidate for further exploration in the context of neurodegenerative diseases and cancer therapy.

The synthesis of 1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride salt form enhances its stability under physiological conditions, making it an attractive option for pharmacological studies.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of 1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride. Molecular docking studies have revealed its potential to bind to key protein targets involved in inflammatory responses and cell proliferation. These findings underscore its role as a lead compound in drug design.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. By utilizing eco-friendly reagents and catalytic systems, researchers aim to reduce the environmental footprint associated with its production.

In conclusion, 1-(2-Nitrophenyl)-1,4-diazepane Hydrochloride stands as a testament to the continuous evolution of chemical synthesis and its application in drug discovery. With ongoing research focusing on its biological activity and structural modifications, this compound holds great promise for future innovations in medicine and beyond.